2-(1,3-Dioxolan-2-yl)ethanol

• IUPAC Name: 2-(1,3-dioxolan-2-yl)ethanol
• InChI: InChI=1S/C5H10O3/c6-2-1-5-7-3-4-8-5/h5-6H,1-4H2
• InChI Key: BEMQPBBHOUTOIO-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)CCO
• Molecular Formula: C5H10O3
• DSSTOX Substance ID: DTXSID80282948
• Molecular Weight: 118.13 g/mol
• CAS RN: 5465-08-7

Description

2-(1,3-Dioxolan-2-yl)ethanol is a chemical compound with the molecular formula C5H10O3. It has an average mass of 118.131 Da and a monoisotopic mass of 118.062996 Da. It is also known by other names such as 1,3-Dioxolane-2-ethanol.

Molecular Structure Analysis

The molecular structure of this compound consists of a dioxolane ring attached to an ethanol group. The InChI code for this compound is 1S/C5H10O3/c6-2-1-5-7-3-4-8-5/h5-6H,1-4H2.

Physical And Chemical Properties Analysis

This compound is a colorless to yellow liquid.

Scientific Research Applications

Chemical Synthesis and Reactions

2-(1,3-Dioxolan-2-yl)ethanol and its derivatives have been explored extensively in chemical synthesis. For example, a mixture of isomers of this compound was prepared by reacting 1,2,4-butanetriol with paraformaldehyde and subsequently subjected to various chemical modifications such as O-alkylation and O-acylation (Raskil’dina, Borisova, & Zlotskii, 2018). Moreover, 2-Methyl-1,3-dioxolane-2-ethanol, a related compound, has been synthesized and utilized as a methyl vinyl ketone equivalent in various chemical reactions (Petroski, 2002). Another study demonstrated the use of ethanol in the synthesis of 1,3-dioxolanes, highlighting its role in improving reaction yield and process duration (Vol’eva et al., 2012).

Physical and Chemical Properties

Research has also focused on understanding the physical and chemical properties of 1,3-dioxolane derivatives. Studies on surface tensions and excess molar volumes of mixtures containing 1,3-dioxolane and alkanols provided insights into the nature of intermolecular interactions in these binary mixtures (Calvo, Pintos, Amigo, & Bravo, 2004).

Applications in Fuel and Solvent Production

In the field of renewable energy, 1,3-dioxolane derivatives have been explored for potential applications in gasoline, solvents, and fuel additives. For instance, a study demonstrated the production of a mixture of dioxolane derivatives with properties comparable to high octane gasoline, suggesting their use as sustainable gasoline blending components and industrial solvents (Harvey, Merriman, & Quintana, 2016).

Polymerization and Material Science

1,3-Dioxolane derivatives have been utilized in polymerization processes and material science applications. For example, the cationic ring-opening polymerization of 2-isopropenyl-4-methylene-1,3-dioxolane in donative solvents was studied to produce poly(ether-ketone) with specific unit structures (Park, Kihara, & Endo, 1996). Additionally, the synthesis and characterization of a new molecular silver precursor based on 1,3-dioxolane derivatives have been reported, highlighting its potential in creating conductive silver films (Fritsch et al., 2013).